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Compound of Interest

Compound Name:
(R)-2-Ethynyl-2-

methylcyclohexanone

Cat. No.: B14904916

Get Quote

Executive Summary
(R)-2-Ethynyl-2-methylcyclohexanone (CAS: 2749965-88-4) represents a specialized class

of "privileged structures" in organic synthesis:

-disubstituted cycloalkanones. Its value lies in the quaternary carbon stereocenter at the C2
position, a structural motif that restricts conformational flexibility—a key parameter in enhancing
the binding affinity and metabolic stability of drug candidates.

Unlike its allyl analog (widely accessible via Tsuji-Trost reactions), the ethynyl variant offers

distinct orthogonality. The terminal alkyne serves as a "chemical handle" for Sonogashira

couplings, "Click" chemistry, or hydration to 1,4-diketones, making it a versatile linchpin for

fragment-based drug discovery (FBDD).

Structural Analysis & Chemical Properties[1][2]
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Property Specification

IUPAC Name (2R)-2-ethynyl-2-methylcyclohexan-1-one

Molecular Formula

C

H

O

Molecular Weight 136.19 g/mol

Chiral Center C2 (Quaternary)

Key Functionalities Ketone (C1), Terminal Alkyne (C2-substituent)

Physical State Colorless to pale yellow oil

Stability
Sensitive to base (polymerization/isomerization);

Store at -20°C under Ar.

Stereochemical Significance
The (R)-configuration at the quaternary center is difficult to install due to steric crowding. In

drug design, this specific geometry often dictates the "southern" hemisphere curvature of the

molecule, critical for fitting into hydrophobic pockets of enzymes (e.g., terpene cyclases or

nuclear receptors).

Synthesis Strategies: Causality & Methodology
Constructing chiral quaternary centers is a significant challenge. For this specific scaffold, two

primary routes exist: the Indirect Homologation Route (High Fidelity) and the Direct

Electrophilic Ethynylation (High Efficiency).

Route A: The "Gold Standard" Indirect Approach (High
ee)
Best for: GMP-grade synthesis requiring >98% ee.

This route leverages the well-established Pd-catalyzed decarboxylative allylation to set the

stereocenter, followed by oxidative cleavage and homologation.
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Enolate Formation: Start with allyl

-keto ester.

Asymmetric Allylation: Use Pd

(dba)

and a chiral ligand (e.g., (S)-t-Bu-PHOX) to form (S)-2-allyl-2-methylcyclohexanone (Note:
The Cahn-Ingold-Prelog priority changes from Allyl to Ethynyl, so the (S)-allyl precursor often
maps to the target geometry depending on the exact path, but here we target the (R)-
ethynyl).

Oxidative Cleavage: Ozonolysis (

, DMS) converts the allyl group to an aldehyde (-CHO).

Seyferth-Gilbert Homologation: Treatment with the Bestmann-Ohira reagent converts the

aldehyde to the terminal alkyne.

Route B: Direct Electrophilic Ethynylation (Emerging)
Best for: Rapid access to diversity-oriented libraries.

This modern approach utilizes hypervalent iodine reagents to transfer the alkyne directly to the

enolate.

Reagent:TIPS-EBX (1-[(Triisopropylsilyl)ethynyl]-1,2-benziodoxol-3(1H)-one).[1]

Mechanism: The silyl enol ether of 2-methylcyclohexanone attacks the iodine center of TIPS-

EBX. A ligand coupling or elimination sequence transfers the alkyne to the

-position.

Chiral Control: Achieved via chiral phase-transfer catalysts (e.g., Maruoka catalysts) or by

using chiral amine co-catalysts, though ee's are typically lower (80-90%) compared to Route

A.
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Experimental Protocol: Direct Ethynylation (TIPS-
EBX Method)
This protocol describes the synthesis via the silyl enol ether, a robust method for research-

scale production.

Reagents:

2-Methylcyclohexanone (1.0 equiv)[2]

TMSOTf (1.1 equiv), Et

N (1.2 equiv)

TIPS-EBX (1.2 equiv)

Zn(OTf)

(Catalytic, 10 mol%)

Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Methodology:

Activation (Silyl Enol Ether Formation):

To a flame-dried flask under

, add 2-methylcyclohexanone and DCM. Cool to 0°C.

Add Et

N followed by dropwise addition of TMSOTf.

Why: Kinetic control is required to form the thermodynamically less stable "more

substituted" enol ether if using thermodynamic conditions, but here we need the specific

regiochemistry. Actually, for 2-methyl, thermodynamic control (TMSCl/NaI/Et3N in refluxing

MeCN) favors the more substituted enol ether (C1-C2 double bond), which is required for

C2 functionalization.
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Correction: Use thermodynamic conditions to ensure the double bond forms between C1

and C2.

Electrophilic Ethynylation:

Dissolve the purified silyl enol ether in DCM.

Add TIPS-EBX (1.2 equiv).

Add Zn(OTf)

(10 mol%) at room temperature.

Stir for 12-24 hours. The reaction turns from white suspension to a clear/yellow solution.

Mechanism:[2][3] The Lewis acid activates the hypervalent iodine. The enol ether attacks

the iodine, followed by a 1,2-alkynyl migration and elimination of the iodobenzoate

byproduct.

Deprotection (Desilylation):

The product is the TIPS-protected alkyne.[4] To get the free ethynyl group, treat with TBAF

(1.0 M in THF) at 0°C for 30 min.

Caution: The free

-ethynyl ketone is prone to racemization via enolization if exposed to strong base for
prolonged periods. Work up quickly with buffered NH

Cl.

Reactivity Profile & Applications
The utility of (R)-2-Ethynyl-2-methylcyclohexanone stems from its ability to undergo

orthogonal transformations.
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Figure 1:Divergent synthetic pathways from the core scaffold. The Pauson-Khand reaction is

particularly notable for accessing [5,6]-fused ring systems common in natural products.

Case Study: Synthesis of A-Ring Taxol Precursors
In the context of terpene synthesis, this building block serves as a precursor to the Taxol A-ring.

Reduction: Stereoselective reduction of the ketone (using L-Selectride) yields the cis-alcohol.

Protection: Silylation of the alcohol.

Cyclization: The ethynyl group participates in an intramolecular Heck reaction or radical

cyclization to close the B-ring (8-membered ring formation), although this is often done with

the vinyl analog, the ethynyl group allows for subsequent hydration to the ketone required for

the Taxol C13 side chain attachment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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